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This technical guide provides a comprehensive overview of the historical discovery of the
element helium and its stable isotopes, Helium-3 and Helium-4. It details the key scientific
breakthroughs, the experimental methodologies employed by the pioneering researchers, and
the quantitative data that underpinned these discoveries. The logical progression of these
discoveries and the experimental workflows are illustrated through diagrams for enhanced
clarity.

The Discovery of Helium (He)

The story of helium's discovery is unique as it was first identified in the cosmos before being
found on Earth. This narrative unfolds in two distinct phases: its initial spectroscopic
observation in the sun's chromosphere and its subsequent isolation in a terrestrial laboratory.

Spectroscopic Discovery in the Solar Chromosphere
(1868)

During a total solar eclipse in Guntur, India, on August 18, 1868, French astronomer Pierre
Janssen was examining the solar prominences with a spectroscope.[1] His instrument, which
separated light into its constituent wavelengths, revealed the bright emission lines of hydrogen
as expected. However, he also observed a bright yellow line that did not correspond to any
known element at the time.[1][2] This spectral line had a wavelength of 587.49 nanometers.[3]
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Independently, on October 20, 1868, English astronomer Norman Lockyer, observing the sun
from London, also detected this same yellow line.[3] He concluded that it was from a new
element, which he named "helium" after the Greek word for the sun, "helios".[3]

The spectroscopes used by Janssen and Lockyer, while differing in specific design, operated
on the same fundamental principles of light dispersion.

o Objective: To observe the emission spectrum of the solar chromosphere.

e Apparatus:

o Atelescope to collect and focus sunlight.

o A spectroscope, which included:

= A narrow slit to create a well-defined beam of light.

= Adispersing element, typically a prism or a series of prisms, to separate the light by
wavelength.

= An eyepiece or a photographic plate to view or record the resulting spectrum.

o Methodology:

o The telescope was aimed at the solar prominence, a region of hot gas extending from the
sun's chromosphere.

o Sunlight collected by the telescope was directed through the narrow slit of the
spectroscope.

o The light then passed through the prism(s), which refracted the light at different angles
depending on the wavelength, creating a spectrum.

o The observer would then carefully examine the spectrum for bright emission lines, which
appear as sharp, colored lines against a dark background.

o The positions of these lines were measured to determine their wavelengths. The
observation of a bright yellow line at 587.49 nm, which could not be attributed to any
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known terrestrial element, indicated the presence of a new element.

Terrestrial Isolation of Helium (1895)

For nearly three decades, helium was known only as a solar element. In 1895, Scottish
chemist Sir William Ramsay became the first to isolate helium on Earth.[3] While investigating
the gas produced by heating the mineral cleveite (a variety of uraninite) with acids, he expected
to find argon.[3] Instead, upon analyzing the gas with a spectroscope, he observed the same
brilliant yellow line that Janssen and Lockyer had seen in the solar spectrum, confirming the
terrestrial existence of helium.[3]

Ramsay's experiment was a classic example of gas-phase chemistry and spectroscopy.
¢ Objective: To isolate and identify the gas produced by the acid treatment of cleveite.
e Apparatus:

A flask or reaction vessel to hold the cleveite and acid.

[¢]

[e]

A heating apparatus (e.g., Bunsen burner).

o

A gas collection system (e.g., pneumatic trough).

[¢]

A series of chemical purification traps to remove reactive gases.

[¢]

A spectroscope for gas analysis.

e Methodology:
o A sample of powdered cleveite was placed in the reaction vessel.
o A mineral acid, such as sulfuric acid, was added to the vessel.

o The mixture was gently heated, causing the mineral to decompose and release a mixture
of gases.

o The evolved gases were collected.
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o The collected gas was then passed through a series of chemical traps to remove reactive
components. For example, passing the gas over red-hot copper would remove oxygen,
and passing it through a solution of potassium hydroxide would remove carbon dioxide.

o The remaining, unreactive gas was then introduced into a vacuum tube.
o A high voltage was applied to the tube, causing the gas to emit light.

o The light emitted by the gas was analyzed using a spectroscope. The observation of the
characteristic yellow spectral line at 587.49 nm confirmed the presence of helium.

The Discovery of Helium Isotopes

Following the discovery of the electron and the nucleus, the concept of isotopes—atoms of the
same element with different masses—emerged. The discovery of helium's isotopes, Helium-4
and Helium-3, was a key development in nuclear physics.

Helium-4 (“He)

The helium isolated by Ramsay and identified by its spectrum was, in fact, the isotope Helium-
4 (*He), consisting of two protons and two neutrons. Its identity as the more abundant isotope
was confirmed with the advent of mass spectrometry.

The Prediction and Discovery of Helium-3 (3He)

The existence of a lighter isotope of helium, Helium-3 (3He), with two protons and one
neutron, was first proposed in 1934 by the Australian physicist Mark Oliphant.[4] While
bombarding deuterium (2H) targets with deuterons at the Cavendish Laboratory, he observed
nuclear reactions that suggested the formation of a mass-3 isotope of helium.[4]

The definitive discovery and confirmation of Helium-3 as a stable, naturally occurring isotope
came in 1939 from the work of Luis Alvarez and Robert Cornog at the University of California,
Berkeley.[5][6] They used the newly constructed 60-inch cyclotron to accelerate a beam of
helium nuclei and, through their analysis, identified a component with a mass-to-charge ratio
consistent with that of Helium-3.[6]

Alvarez and Cornog's experiment was a pioneering use of a particle accelerator for isotope
identification.
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o Objective: To identify and determine the stability of the mass-3 isotope of helium.

e Apparatus:

[¢]

The 60-inch cyclotron at the Berkeley Radiation Laboratory.

[¢]

An ion source to produce a beam of helium ions.

[e]

A magnetic field to guide and accelerate the ions.

o

A detector system to measure the properties of the accelerated ions.
o Methodology:
o Helium gas was introduced into the ion source of the cyclotron, where it was ionized.

o The helium ions were then accelerated in a spiral path by the cyclotron's alternating
electric field and guided by its strong magnetic field.

o As the ions spiraled outwards, their path was determined by their mass-to-charge ratio.
Lighter ions would follow a slightly different trajectory than heavier ions.

o By carefully tuning the cyclotron's magnetic and electric fields, Alvarez and Cornog were
able to selectively accelerate and detect particles with a specific mass-to-charge ratio.

o They observed a distinct group of particles with a mass-to-charge ratio that was
approximately 3/4 that of the main helium beam (Helium-4). This provided clear evidence
for the existence of Helium-3.

o By observing that Helium-3 was a component of natural helium from gas wells, they
concluded that it was a stable, not radioactive, isotope.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the discovery of
helium and its isotopes.
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Parameter Value Discoverer(s) Year
Wavelength of the D3
] 587.49 nm Janssen, Lockyer 1868
spectral line
Isotopic Mass Natural
Isotope Protons Neutrons
(amu) Abundance
Helium-3 (3He) 2 1 3.016029 0.000137%
Helium-4 (“He) 2 2 4.002603 99.999863%
. Mass-to-Charge
Isotope Charge (relative) Mass (amu) .
Ratio (amule)
SHet +1 3.016029 3.016029
4He* +1 4.002603 4.002603
3He2+ (helion) +2 3.016029 1.508015
4He?* (alpha particle) +2 4.002603 2.001302

Visualizations

The following diagrams, generated using the DOT language, illustrate the key pathways and

workflows described in this guide.
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Figure 1: Timeline of the Discovery of Helium.
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Figure 2: Experimental Workflow for Spectroscopic Discovery.
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Figure 3: Discovery of Helium Isotopes.
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Figure 4. Workflow of Aston's Mass Spectrograph.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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